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Compound of Interest

Chromium(1ll) bromide
Compound Name:
hexahydrate

Cat. No.: B12060489

An In-depth Technical Guide to Chromium(lil)
Bromide Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of chromium(lll) bromide hexahydrate. The information is curated for
professionals in research and development, with a focus on data presentation and
experimental context.

Physical Properties

Chromium(lll) bromide hexahydrate is a crystalline solid that is highly soluble in water.[1][2] It
exists in two isomeric forms: dibromotetraaquochromium bromide dihydrate, which appears as
green, deliquescent crystals, and hexaaguochromium tribromide, which presents as violet,
deliquescent crystals.[3][4] The physical properties are summarized in the table below.
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Property Value

Molecular Formula CrBr3-6H20[3][5]

Molecular Weight 399.80 g/mol [3][5]

Appearance Green or violet crystalline powder[3][4]

Melting Point 79 °C (lit.)[3][6][7]

Boiling Point 100 °C at 760 mmHg[3][7]

Density 5.4 g/mL at 25 °C (lit.)[3][6][7]

Solubility Soluble in water; insoluble in alcohol and ether.
[31141[7]

Vapor Pressure 24.5 mmHg at 25°CJ[3][7]

Chemical Properties and Reactivity

Chromium(lll) bromide hexahydrate is stable under recommended storage conditions.[8] It
should be stored at room temperature in a dry, dark, and sealed container.[1][8][9] The
compound is incompatible with strong oxidizing agents.[8] Hazardous decomposition products
include carbon oxides.[8]

Analogous to other chromium(lll) halides, the tribromide dissolves in water to give CrBr3(H20)3,
and this dissolution is accelerated by the addition of a catalytic amount of a reducing agent
which generates chromous bromide on the solid's surface that then dissolves and is re-oxidized
to Cr(ll1).[10]

The anhydrous form, chromium(lll) bromide, can be prepared from the hexahydrate through
dehydration, for instance, by using thionyl chloride.[11] The anhydrous compound is insoluble
in cold water but becomes soluble with the addition of chromium(ll) salts or in hot water.[10]

Experimental Protocols
Synthesis of Anhydrous Chromium(lll) Bromide

A common method for the synthesis of anhydrous chromium(lll) bromide involves the direct
reaction of chromium powder with bromine vapor at high temperatures.[10]
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Methodology:

Place chromium powder in a tube furnace.

Pass bromine vapor over the chromium powder at a temperature of 1000 °C. The reaction is:
2Cr + 3Br2 - 2CrBrs.[10]

Purify the resulting chromium(lIl) bromide by extracting it with absolute diethyl ether to

remove any chromium(ll) bromide.[10]

Subsequently wash the purified product with absolute diethyl ether and absolute ethanol.[10]

An alternative synthesis involves the reaction of bromine with a heated mixture of chromium(lll)
oxide and charcoal: Cr203 + 3Br2 + 3C — 2CrBr3 + 3C0O.[10]
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Synthesis of Anhydrous Chromium(lll) Bromide
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A flowchart illustrating the synthesis and purification of anhydrous chromium(lil) bromide.

Thermal Decomposition Analysis

The thermal stability and decomposition pathway of chromium(lil) bromide hexahydrate can
be investigated using thermogravimetric analysis (TGA) and differential thermal analysis (DTA).
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Methodology:

e Place a small, accurately weighed sample of chromium(lll) bromide hexahydrate into the
TGA/DTA instrument.

e Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,
nitrogen or air).

e Record the weight loss as a function of temperature (TGA) and the temperature difference
between the sample and a reference (DTA).

e The TGA curve will show distinct steps corresponding to the loss of water molecules and
subsequent decomposition. The DTA curve will indicate whether these processes are
endothermic or exothermic.

For chromium(lll) nitrate hexahydrate, a related compound, the final decomposition product
above 450°C is Cr20s.[12] A similar final product can be expected for the bromide salt, with the
evolution of bromine-containing gases.
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Thermal Decomposition Pathway of CrBr3:6H20
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A simplified logical diagram of the thermal decomposition of chromium(lll) bromide
hexahydrate.

Isomeric Forms

Hydrated chromium(lil) halides exhibit isomerism based on the distribution of water molecules
and halide ions in the coordination sphere of the chromium ion. For chromium(lll) bromide

hexahydrate, two common isomers are known.[3][4]
e [Cr(H20)6]Brs: Hexaaquochromium(lll) bromide (violet)
e [Cr(H20)4Brz]Br-2H20: Dibromotetraaguochromium(lil) bromide dihydrate (green)

The different isomers can have distinct physical and chemical properties.
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Isomers of Chromium(lll) Bromide Hexahydrate
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Relationship between the general formula and its common isomers.

Applications in Research

Chromium(lll) bromide and its hexahydrate are utilized in various areas of chemical research.
The anhydrous form is a precursor to catalysts used for the oligomerization of ethylene.[10] In
organic synthesis, it can be used for the in situ preparation of chromium(ll) chloride, a useful
reducing agent.[11] As a Lewis acid, it can catalyze certain organic reactions.[11] In materials
science, chromium halides are of interest for their magnetic properties.

Safety and Handling

Chromium(lll) bromide hexahydrate is considered hazardous.[8] It can cause severe skin
burns and eye damage, and may cause allergic skin or respiratory reactions.[8][13] It is harmful
if swallowed or in contact with skin. Appropriate personal protective equipment, including
gloves, protective clothing, and eye/face protection, should be worn when handling this
chemical.[8] It should be handled in a well-ventilated area.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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